5,6-dimethoxy-2-methyl-2,3-dihydro-1H-indene-2-carboxylic acid
Overview
Description
5,6-dimethoxy-2-methylene-2,3-dihydro-1H-inden-1-one is a derivative of 1-indanone . It has been synthesized by evaluating old methods and examining new ones . This compound has various biological activities and is used for therapy of Alzheimer-like disease and cancer. It’s also used as pharmaceutical intermediates and olefinic polymerization catalysts .
Molecular Structure Analysis
The molecular structure of 5,6-dimethoxy-2-methylene-2,3-dihydro-1H-inden-1-one has been supported by FT-IR, 1H, and 13C NMR spectroscopy as well as elemental analysis .Chemical Reactions Analysis
This compound has been involved in Michael addition reactions with diverse nucleophiles containing piperidine, N-methyl piperazine, morpholine, sodium azide, imidazole, benzimidazole, and pyrazole . The possibility of retro-Michael reaction has been examined on the obtained products .Physical And Chemical Properties Analysis
The compound is a yellow solid with a melting point of 158–162 °C .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,6-dimethoxy-2-methyl-2,3-dihydro-1H-indene-2-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-methoxybenzaldehyde", "ethyl acetoacetate", "methyl magnesium bromide", "methyl iodide", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "sodium sulfate", "potassium carbonate", "acetic anhydride", "acetic acid", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "diethyl ether", "petroleum ether", "water" ], "Reaction": [ "Step 1: Synthesis of 4-methoxy-3-methylbenzaldehyde by reacting 4-methoxybenzaldehyde with methyl magnesium bromide followed by treatment with hydrochloric acid and sodium chloride.", "Step 2: Synthesis of 5,6-dimethoxy-2-methyl-1-indanone by reacting 4-methoxy-3-methylbenzaldehyde with ethyl acetoacetate in the presence of potassium carbonate and acetic anhydride.", "Step 3: Synthesis of 5,6-dimethoxy-2-methyl-2,3-dihydro-1H-indene-2-carboxylic acid by reducing 5,6-dimethoxy-2-methyl-1-indanone with sodium borohydride in the presence of acetic acid and then oxidizing the resulting alcohol with sulfuric acid and sodium dichromate.", "Step 4: Purification of the product by washing with sodium bicarbonate, magnesium sulfate, and water, and then recrystallization from a mixture of diethyl ether and petroleum ether." ] } | |
CAS RN |
2624141-09-7 |
Molecular Formula |
C13H16O4 |
Molecular Weight |
236.3 |
Purity |
95 |
Origin of Product |
United States |
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